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Compound of Interest

Compound Name: 5-Fluoro-2-methylbenzoic acid

Cat. No.: B133532

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 5-Fluoro-
2-methylbenzoic acid, a key intermediate in the synthesis of various pharmaceuticals and
other chemically significant molecules. This document outlines its fundamental
physicochemical characteristics, details the experimental methodologies for their determination,
and presents a logical workflow for one of its important synthetic transformations.

Core Physical and Chemical Properties

5-Fluoro-2-methylbenzoic acid is a fluorinated aromatic carboxylic acid. The presence of the
fluorine atom and the methyl group on the benzoic acid core significantly influences its
reactivity and physical properties.
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Property Value

CAS Number 33184-16-6

Molecular Formula CsH7FO2

Molecular Weight 154.14 g/mol

Appearance White to light yellow crystalline powder
Melting Point 129-132 °C[1][2][3]

Boiling Point 262.1 °C at 760 mmHg[1]

Density 1.258 g/cm3[1]

oka Predicted to be slightly lower than 3.91 (based

on the pKa of 2-methylbenzoic acid)

Solubility in Water

Sparingly soluble (predicted)

Experimental Protocols

The following sections detail the standard laboratory procedures for determining the key

physical properties of a solid organic compound like 5-Fluoro-2-methylbenzoic acid.

Melting Point Determination

The melting point is a critical indicator of purity for a crystalline solid.

Methodology:

o Sample Preparation: A small amount of the dry, crystalline 5-Fluoro-2-methylbenzoic acid

is finely powdered. A capillary tube is sealed at one end and the powdered sample is packed

into the open end to a height of 2-3 mm.

o Apparatus Setup: The packed capillary tube is placed in a melting point apparatus, which

typically consists of a heated block with a viewing lens and a thermometer.

o Measurement: The block is heated at a steady, slow rate (approximately 1-2 °C per minute)

as the melting point is approached.
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o Data Recording: The temperature at which the first drop of liquid appears and the
temperature at which the entire sample becomes a clear liquid are recorded. This range is
reported as the melting point. For a pure compound, this range is typically narrow (0.5-1 °C).

Boiling Point Determination

For a solid compound, the boiling point is determined at atmospheric pressure.
Methodology:

» Sample Preparation: A small amount of 5-Fluoro-2-methylbenzoic acid is placed in a small
test tube. A capillary tube, sealed at one end, is inverted and placed in the test tube with the
open end submerged in the molten sample.

o Apparatus Setup: The test tube is heated in a suitable heating bath (e.g., an oil bath)
equipped with a thermometer.

o Measurement: The bath is heated until a continuous stream of bubbles emerges from the
open end of the capillary tube. The heating is then discontinued.

o Data Recording: The temperature at which the liquid just begins to re-enter the capillary tube
is recorded as the boiling point.

Solubility Determination

A gualitative and semi-quantitative assessment of solubility in water can be performed as
follows.

Methodology:

o Sample Preparation: A small, accurately weighed amount of 5-Fluoro-2-methylbenzoic
acid (e.g., 10 mg) is placed in a test tube.

e Solvent Addition: A measured volume of deionized water (e.g., 1 mL) is added to the test
tube.

o Observation: The mixture is agitated vigorously for a set period (e.g., 1 minute) at a
controlled temperature (e.g., 25 °C).
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» Data Recording: The solubility is observed and can be described qualitatively (e.g., insoluble,
sparingly soluble, soluble). For a more quantitative measure, the undissolved solid can be
filtered, dried, and weighed, with the solubility calculated by difference.

Synthetic Pathway Visualization

5-Fluoro-2-methylbenzoic acid is a valuable starting material in organic synthesis. One
common reaction is its nitration to form 5-fluoro-2-methyl-3-nitrobenzoic acid, a key
intermediate for various pharmaceutical compounds.
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Caption: Synthetic workflow for the nitration of 5-Fluoro-2-methylbenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 5-Fluoro-2-methylbenzoic acid (CAS 33184-16-6) - Chemical & Physical Properties by
Cheméo [chemeo.com]

e 2. ossila.com [ossila.com]

» 3. pKa prediction of per- and polyfluoroalkyl acids in water using in silico gas phase
stretching vibrational frequencies and infrared intensities - Physical Chemistry Chemical
Physics (RSC Publishing) [pubs.rsc.org]

 To cite this document: BenchChem. [5-Fluoro-2-methylbenzoic Acid: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133532#5-fluoro-2-methylbenzoic-acid-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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